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Compound of Interest

Compound Name: 13-Deacetyltaxachitriene A

Cat. No.: B15594330

CAS Number: 239800-99-8

For Researchers, Scientists, and Drug Development Professionals

Abstract

13-Deacetyltaxachitriene A is a naturally occurring diterpenoid compound isolated from plants
of the Taxus genus, specifically Taxus sumatrana. As a member of the taxane family, which
includes the prominent anticancer drug paclitaxel (Taxol®), 13-Deacetyltaxachitriene A holds
potential for further investigation within the realm of oncology and drug discovery. This
technical guide provides a comprehensive overview of the available information on 13-
Deacetyltaxachitriene A, with a focus on its chemical properties and the general biological
context of taxane diterpenoids. However, it is important to note that detailed biological activity
data, specific experimental protocols, and defined signaling pathways for this particular
compound are not extensively documented in publicly available scientific literature.

Chemical Properties

13-Deacetyltaxachitriene A is a complex diterpene with a characteristic taxane core structure.
Its chemical identity is confirmed by its unique CAS number, 239800-99-8.
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Property Value Source
Molecular Formula C30H42012 N/A
Molecular Weight 594.65 g/mol N/A
Class Diterpenoid [1]
Source Organism Taxus sumatrana [1]

Biological Context and Presumed Mechanism of
Action

Taxane diterpenoids, as a class, are renowned for their potent anticancer properties.[2] The
primary mechanism of action for well-studied taxanes like paclitaxel involves the stabilization of
microtubules.[3] Microtubules are essential components of the cellular cytoskeleton, playing a
critical role in cell division (mitosis), cell structure, and intracellular transport.

By binding to the B-tubulin subunit of microtubules, taxanes promote their polymerization and
inhibit their depolymerization.[3] This disruption of microtubule dynamics leads to the arrest of
the cell cycle in the G2/M phase, ultimately inducing apoptosis (programmed cell death) in

rapidly dividing cancer cells.[2]

Given that 13-Deacetyltaxachitriene A possesses the core taxane scaffold, it is hypothesized
that its mechanism of action would be similar to other members of this class. However, without
specific experimental data, this remains a presumption.

The general signaling pathway for taxane-induced apoptosis is complex and can involve
various cellular factors. A simplified, hypothetical pathway is presented below.
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Caption: Hypothetical signaling pathway for taxane-induced apoptosis.
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Quantitative Data

A thorough review of the scientific literature did not yield specific quantitative biological activity
data, such as ICso or ECso values, for 13-Deacetyltaxachitriene A against any cancer cell
lines. While numerous studies report the cytotoxic effects of various taxoids isolated from Taxus
sumatrana, specific data for this compound is not available.[4]

Experimental Protocols

The absence of detailed published studies on the biological activity of 13-
Deacetyltaxachitriene A means there are no specific, validated experimental protocols for this
compound. However, for researchers interested in investigating its potential cytotoxic effects, a
general experimental workflow for screening natural products against cancer cell lines is
provided below. This protocol is based on standard methodologies in the field.

General Workflow for Cytotoxicity Screening of a Natural
Product
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Compound Preparation Cell Culture

Prepare Stock Solution Seed Cancer Cells
(e.g., in DMSO) (e.g., in 96-well plates)

(Perform Serial Dilutions) Incubate (24h)

reatmen

(Add Compound Dilutions to Cells)
Gncubate (e.q., 48-72hD

Cytotoxicity Assay

Perform MTT/XTT Assay

:

Measure Absorbance and
Calculate Cell Viability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.medchemexpress.com/NaturalProducts/taxus-wallichiana-zucc.html
https://www.mdpi.com/2223-7747/14/10/1439
https://pubmed.ncbi.nlm.nih.gov/10200249/
https://pubmed.ncbi.nlm.nih.gov/10200249/
https://www.researchgate.net/publication/378283514_CYTOTOXIC_ACTIVITY_OF_TAXUS_SUMATRANA_MIQ_DE_LAUB_BARK_LEAVES_AND_SHOOTS_ON_HELA_T47D_AND_MCF-7HER2_CELL_LINES
https://www.benchchem.com/product/b15594330#13-deacetyltaxachitriene-a-cas-number-239800-99-8
https://www.benchchem.com/product/b15594330#13-deacetyltaxachitriene-a-cas-number-239800-99-8
https://www.benchchem.com/product/b15594330#13-deacetyltaxachitriene-a-cas-number-239800-99-8
https://www.benchchem.com/product/b15594330#13-deacetyltaxachitriene-a-cas-number-239800-99-8
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15594330?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15594330?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

